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Compound of Interest

Compound Name: 1-Chloro-1-butene

Cat. No.: B1623148 Get Quote

Essential Safety and Handling Guide for 1-Chloro-1-
butene
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 1-Chloro-1-butene. It is intended for researchers, scientists,

and professionals in drug development to ensure safe laboratory practices.

Immediate Safety Information
1-Chloro-1-butene is a highly flammable and corrosive chemical that requires stringent safety

measures. Key hazards include:

Flammability: Highly flammable liquid and vapor. Vapors can form explosive mixtures with air.

[1][2][3][4][5]

Corrosivity: Causes severe skin burns and eye damage.[1] It is also a lachrymator, meaning

it can cause severe eye irritation and tearing.[1][6]

Respiratory Hazards: May cause respiratory irritation upon inhalation.[1][6]

Toxicity: Harmful if swallowed.[3]

In case of exposure, immediate first aid is critical.
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Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air and keep them

comfortable for breathing. Seek immediate

medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area with plenty of

water/shower. Seek immediate medical

attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.

If contact lenses are present, remove them if it

is easy to do so. Continue rinsing. Seek

immediate medical attention from an

ophthalmologist.[1]

Ingestion
Rinse the mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[1]

Physical and Chemical Properties
A summary of the key quantitative data for 1-Chloro-1-butene is provided below for easy

reference.

Property Value

Molecular Formula C₄H₇Cl[7][8][9][10]

Molecular Weight 90.55 g/mol [1][7][9]

Boiling Point 68.05 - 69.71 °C[10][11]

Melting Point Approximately -96 °C[10][11]

Density 0.905 - 0.909 g/cm³[10][11]

Flash Point -12 °C (data for 4-Chloro-1-butene)

Explosion Limits
Lower: 4.2%, Upper: 19.0% (data for a related

compound)[12]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling 1-Chloro-1-butene. The following

table outlines the required equipment.

PPE Category Specification

Eye and Face Chemical safety goggles and a face shield.[13]

Hand

Chemical-resistant gloves such as Butyl rubber

or Viton®. Double gloving is highly

recommended.[13]

Body

Flame-retardant and antistatic lab coat. A

chemical-resistant apron should be worn. For

larger quantities or where there is a risk of

splashing, a full chemical-resistant suit is

necessary.[1][2][13]

Respiratory

All work must be conducted in a certified

chemical fume hood.[13] If vapor concentrations

may exceed exposure limits, a NIOSH-approved

respirator with an organic vapor cartridge is

required.[2][13]

Footwear Closed-toe, chemical-resistant shoes.[13]

Operational Plan: Step-by-Step Handling Procedure
Preparation and Engineering Controls:

Ensure a certified chemical fume hood is fully operational.

Verify that a safety shower and an eyewash station are accessible and in good working

order.[13]

Remove all potential ignition sources from the work area, including open flames, hot

surfaces, and spark-producing equipment.[4]
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Have spill control materials, such as absorbent pads and appropriate neutralizers, readily

available.[13]

Handling:

Wear all required PPE as specified in the table above.

Ground and bond all containers and transfer equipment to prevent static electricity

discharge.[1][4][5][13]

Use only non-sparking, explosion-proof tools and equipment.[1][4][13]

Avoid inhaling vapors and prevent any direct contact with skin and eyes.[1]

Keep containers tightly closed when not in use.[1][3][4][5]

Work with the smallest quantity of the chemical that is necessary for the experiment.

Storage:

Store in a cool, dry, and well-ventilated area.[2][3][4][5][12]

Keep away from incompatible materials such as strong oxidizing agents and bases.[13]

Keep containers tightly sealed and clearly labeled.

Store in a designated flammable liquids cabinet.[13]

The storage area should be locked and secured.[1][2][12]

Disposal Plan
Waste Collection:

All waste containing 1-Chloro-1-butene, including contaminated materials like gloves,

absorbent pads, and empty containers, must be collected in a designated and clearly labeled

hazardous waste container.

The waste container must be kept sealed when not in use.
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Disposal Procedure:

Dispose of all chemical waste through an approved hazardous waste disposal facility.[1][2][4]

Do not under any circumstances pour this chemical down the drain or mix it with other waste

streams unless explicitly instructed to do so by a qualified safety professional.[5]

Follow all local, state, and federal regulations for the disposal of hazardous materials.

Emergency Spill Response
In the event of a large spill, evacuate the area immediately.[13]

For small spills, if you are trained and it is safe to do so, contain the spill using an inert

absorbent material.

Ventilate the area and ensure all ignition sources are removed.[4]

After the material has been absorbed, collect all contaminated materials into a sealed,

labeled container for proper hazardous waste disposal.[13]

Thoroughly clean the spill site.

Workflow for Handling and Disposal of 1-Chloro-1-
butene
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Caption: Workflow for the safe handling and disposal of 1-Chloro-1-butene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sigmaaldrich.com [sigmaaldrich.com]

2. sigmaaldrich.com [sigmaaldrich.com]

3. tcichemicals.com [tcichemicals.com]

4. fishersci.com [fishersci.com]

5. chemicalbook.com [chemicalbook.com]

6. 1-Chloro-2-butene - Hazardous Agents | Haz-Map [haz-map.com]

7. (Z)-1-Chloro-1-butene | C4H7Cl | CID 5364401 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. 1-Chloro-1-butene | C4H7Cl | CID 5463507 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. Page loading... [guidechem.com]

10. 1-Butene, 1-chloro- [chembk.com]

11. 1-Chloro-1-butene｜lookchem [lookchem.com]

12. fishersci.com [fishersci.com]

13. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Personal protective equipment for handling 1-Chloro-1-
butene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1623148#personal-protective-equipment-for-
handling-1-chloro-1-butene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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